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Compound of Interest

Compound Name: 1,3-Diaminopropane dihydroiodide

Cat. No.: B1449387 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals working with 1,3-
Diaminopropane dihydroiodide. Adherence to these protocols is essential for ensuring a safe

laboratory environment and proper chemical management.

Essential Safety and Handling Protocol
1,3-Diaminopropane dihydroiodide is a chemical that requires careful handling due to its

potential to cause skin and eye irritation.[1] The following operational and disposal plans are

designed to minimize risk and ensure regulatory compliance.

Operational Plan: Step-by-Step Handling Procedure
1. Engineering Controls:

Always handle 1,3-Diaminopropane dihydroiodide in a well-ventilated area. For

procedures that may generate dust, a chemical fume hood is mandatory to prevent

inhalation.[2][3]

Ensure that an eyewash station and an emergency shower are readily accessible in the

immediate work area.[4][5]

2. Personal Protective Equipment (PPE):
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Eye and Face Protection: Chemical safety goggles are required at all times.[3][4] For tasks

with a higher risk of splashing, a face shield must be worn in conjunction with goggles.[4]

Skin Protection: Chemical-resistant gloves (e.g., butyl rubber) are mandatory.[3][4] A lab coat

or chemical-resistant apron should be worn to protect clothing and skin.[2][5]

Respiratory Protection: If dust is generated and work is not performed in a fume hood, a

NIOSH-approved respirator with an appropriate particulate filter should be used.

3. Chemical Handling:

Before use, carefully inspect the container for any damage.

When transferring the solid, use scoops or spatulas made of compatible, corrosion-resistant

materials.[3]

Avoid creating dust. If the solid is finely powdered, handle it with extreme care.

When dissolving the solid, slowly add the 1,3-Diaminopropane dihydroiodide to the

solvent while stirring to control the dissolution rate and prevent splashing.[2]

4. Storage:

Store 1,3-Diaminopropane dihydroiodide in a tightly sealed, properly labeled container.

Keep the container in a cool, dry, and dark place, as it is hygroscopic.[6] Storage under an

inert gas is recommended.[6]

Store below 15°C for optimal stability.[6]

Segregate from incompatible materials such as strong oxidizing agents.

Disposal Plan: Managing 1,3-Diaminopropane
Dihydroiodide Waste
1. Waste Segregation and Collection:
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All solid waste contaminated with 1,3-Diaminopropane dihydroiodide, including empty

containers, weighing papers, and contaminated PPE, must be collected in a designated,

labeled hazardous waste container.

Aqueous solutions containing this compound should be collected in a separate, labeled

container for hazardous aqueous waste.

2. Treatment and Disposal:

Never dispose of 1,3-Diaminopropane dihydroiodide or its solutions down the drain.[7]

For iodine-containing waste, a common practice is to reduce the iodine to iodide, which is

less hazardous. This can be achieved by treating the waste solution with a reducing agent

like sodium thiosulfate until the characteristic color of iodine disappears.[8]

All chemical waste must be disposed of through your institution's hazardous waste

management program. Follow all local, state, and federal regulations for hazardous waste

disposal.[7]

Chemical and Physical Properties
Property Value Source

Molecular Formula C₃H₁₂I₂N₂ [1][9]

Molecular Weight 329.95 g/mol [1][9]

Appearance
White to light yellow crystalline

solid/powder
[9]

Purity >98% [9]

Solubility

Highly soluble in polar aprotic

solvents (e.g., DMF, DMSO)

and water.

[9]

Storage Temperature

Room temperature,

recommended <15°C in a cool,

dark place.

[6]

CAS Number 120675-53-8 [1][9][10]
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Hazard Identification and Precautionary Statements
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Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statements

Precautionary
Statements

Skin Irritation

(Category 2)
ngcontent-ng-c282987731="" class="ng-star-inserted"> alt textWarning

H315: Causes

skin irritation.

P264: Wash skin

thoroughly after

handling.

[1]P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

[1]P302 + P352:

IF ON SKIN:

Wash with plenty

of water.[1]P332

+ P313: If skin

irritation occurs:

Get medical

advice/attention.

[1]P362 + P364:

Take off

contaminated

clothing and

wash it before

reuse.[1]

Eye Irritation

(Category 2)
ngcontent-ng-c282987731="" class="ng-star-inserted"> alt text

Warning H319: Causes

serious eye

irritation.

P305 + P351 +

P338: IF IN

EYES: Rinse

cautiously with

water for several

minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

[1]P337 + P313:
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If eye irritation

persists: Get

medical

advice/attention.

Experimental Workflow and Safety Logic
The following diagram illustrates the essential workflow for the safe handling of 1,3-
Diaminopropane dihydroiodide, from preparation to disposal.

Preparation
- Review SDS

- Assemble PPE

Handling
- Work in fume hood

- Use appropriate tools

Spill Response
- Evacuate and alert

- Use spill kit

Storage
- Tightly sealed container

- Cool, dry, dark place

Waste Collection
- Segregate solid and liquid waste

- Labeled containers

Emergency
- Eye/skin contact: Flush with water

- Seek medical attention

Disposal
- Treat with reducing agent (if applicable)

- Hazardous waste program

Click to download full resolution via product page

Caption: Workflow for safe handling of 1,3-Diaminopropane dihydroiodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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